N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide

• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol
• IUPAC Name: N-[2-[(3,4-dimethylbenzoyl)amino]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H18N2O2S/c1-11-5-6-13(10-12(11)2)15(19)17-7-8-18-16(20)14-4-3-9-21-14/h3-6,9-10H,7-8H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: PJUTVGFHXBNVPR-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NCCNC(=O)C2=CC=CS2)C

Description

N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide, also known as DT-13, is a novel compound with potential therapeutic applications in various fields of medicine. DT-13 has been shown to possess anti-cancer, anti-inflammatory, and neuroprotective properties.

Mechanism of Action

The exact mechanism of action of N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide is not fully understood, but it is believed to involve multiple pathways. In cancer cells, N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has also been shown to activate the p38 MAPK pathway, which is involved in apoptosis and cell cycle arrest.
In inflammation, N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant enzymes.
Biochemical and Physiological Effects:
N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to induce cell cycle arrest and apoptosis, inhibit angiogenesis, and reduce the expression of genes involved in cell proliferation and survival. In inflammation, N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to reduce the production of pro-inflammatory cytokines and oxidative stress. In neuroprotection, N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to protect neurons from oxidative stress and apoptosis, and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has several advantages for lab experiments. It is a novel compound with potential therapeutic applications in various fields of medicine. It has been extensively studied and its synthesis method is well-established. However, there are also limitations to using N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide. In cancer research, further studies are needed to determine the optimal dosage and treatment duration of N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide, as well as its potential use in combination with other anti-cancer agents. In inflammation, future studies could explore the potential use of N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. In neuroprotection, further studies are needed to determine the potential use of N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion:
N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide is a novel compound with potential therapeutic applications in various fields of medicine. Its anti-cancer, anti-inflammatory, and neuroprotective properties make it a promising candidate for further research. While more studies are needed to determine its safety and efficacy in humans, N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has the potential to become a valuable addition to the arsenal of drugs used in the treatment of various diseases.

Synthesis Methods

N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethylbenzoyl chloride with 2-aminoethanethiol to form the intermediate compound, which is then reacted with 2-bromo-thiophene-3-carboxylic acid to yield N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide. The purity of N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide can be confirmed through various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. In cancer research, N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to inhibit the growth and metastasis of various types of cancer cells, including breast, lung, and liver cancer cells. In addition, N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to induce apoptosis (programmed cell death) and inhibit angiogenesis (the formation of new blood vessels) in cancer cells.
In the field of inflammation, N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has also been shown to reduce the levels of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in the inflammatory response.
N-(2-{[(3,4-dimethylphenyl)carbonyl]amino}ethyl)thiophene-2-carboxamide has also been studied for its neuroprotective properties. It has been shown to protect neurons from oxidative stress and apoptosis, and improve cognitive function in animal models of Alzheimer's disease.